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Compound of Interest

Compound Name: RB-3

Cat. No.: B10861884

Get Quote

This document provides immediate and essential safety and logistical information for

researchers, scientists, and drug development professionals handling the chemical compound

RB-3 (CAS No. 2396639-11-3). The following procedural guidance is based on available safety

data sheets to ensure safe operational handling and disposal.

Chemical Identification and Hazard Summary
While RB-3 (Formula: C24H20ClN3O2, Molecular Weight: 417.89) is not classified as a

hazardous substance or mixture, adherence to standard laboratory safety protocols is essential

to ensure a safe working environment.[1]
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Property Value Reference

CAS Number 2396639-11-3 [1]

Molecular Formula C24H20ClN3O2 [1]

Molecular Weight 417.89 g/mol [1]

Recommended Storage Temp. 2-8°C [1]

H2A Ubiquitination IC50 1.6 µM [2]

Binding Affinity (Kd) 2.8 µM (to RING1B-BMI1f) [2]

Personal Protective Equipment (PPE)
Even with non-hazardous substances, the use of appropriate PPE is a fundamental laboratory

practice to protect against unforeseen reactions and contamination.

Recommended PPE for Handling RB-3

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields.[1]

Protects eyes from accidental

splashes or aerosol formation.

Hand Protection
Protective gloves (e.g., nitrile).

[1]

Prevents direct skin contact

and potential absorption.

Body Protection
Impervious clothing, such as a

standard lab coat.[1]

Protects skin and personal

clothing from spills.

Respiratory Protection

A suitable respirator should be

used if dust or aerosols are

generated.[1]

Ensures that fine particles are

not inhaled, especially when

working with the powdered

form of the compound.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe and efficient

laboratory environment.
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Experimental Workflow for Handling RB-3
The following diagram outlines the standard operating procedure for handling RB-3 from

receipt to disposal.
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Caption: Standard workflow for handling RB-3.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10861884/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-handling-rb-3
https://www.benchchem.com/product/b10861884/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-rb-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling Procedures
Preparation:

Upon receipt, store RB-3 in a cool, well-ventilated area at the recommended temperature

of 2-8°C.[1]

Before handling, put on all required personal protective equipment.

Ensure work is conducted in a well-ventilated area, such as a fume hood, especially when

handling the solid form to avoid dust and aerosol formation.[1]

Handling:

Avoid inhalation, and contact with eyes and skin.[1]

When weighing and transferring the compound, use appropriate tools to minimize the

generation of dust.

If creating a solution, add the solute to the solvent slowly to avoid splashing.

In Case of a Spill:

For spills, use personal protective equipment and ensure adequate ventilation.[1]

Prevent further leakage if it is safe to do so.[1]

Absorb solutions with a liquid-binding material like diatomite.[1]

Decontaminate surfaces by scrubbing with alcohol.[1]

Dispose of contaminated materials in accordance with local, state, and federal regulations.

[1]

Disposal Plan
Dispose of the substance and any contaminated materials in accordance with all applicable

country, federal, state, and local regulations.[1]
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Do not allow the product to enter drains or water courses.[1]

Consult with your institution's environmental health and safety (EHS) office for specific

disposal protocols.

Emergency Procedures
In the event of exposure, follow these first-aid measures immediately.

First-Aid Measures

Exposure Route First-Aid Protocol

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water,

separating eyelids to ensure adequate flushing.

Contact a physician.[1]

Skin Contact

Thoroughly rinse the affected skin with plenty of

water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician for guidance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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